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In the intricate landscape of cellular signaling, calcium ions (Ca?*) are ubiquitous second
messengers, orchestrating a vast array of physiological processes, from gene transcription and
muscle contraction to apoptosis. The ability to accurately measure and control intracellular
calcium concentrations is therefore paramount for researchers seeking to unravel these
complex pathways. 5,5'-Difluoro BAPTA (1,2-bis(2-amino-5-fluorophenoxy)ethane-N,N,N',N'-
tetraacetic acid) emerges as a critical tool in this endeavor. It is a high-selectivity calcium
chelator, a class of molecules that bind to calcium ions, effectively acting as a buffer to control
their concentration within a biological system.[1][2][3]

This guide provides a comprehensive overview of 5,5'-Difluoro BAPTA, designed for
researchers, scientists, and drug development professionals. We will delve into its chemical
properties, safety and handling protocols, and its application in experimental settings, providing
a foundation grounded in authoritative sources and practical insights.

Physicochemical Properties and Forms

5,5'-Difluoro BAPTA is a derivative of the parent chelator BAPTA. The addition of fluorine atoms
to the benzene rings modifies its Ca?* binding affinity and provides a unique spectroscopic
handle for 1°F-NMR studies.[4][5] It is commercially available in two primary forms, each suited
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for different experimental needs: the cell-impermeant salt form and the cell-permeant
acetoxymethyl (AM) ester form.

o 5,5-Difluoro BAPTA, Tetrapotassium Salt: This form is a water-soluble salt that cannot
passively cross cell membranes.[6] It is ideal for use in cell-free systems or for introduction
into cells via methods like microinjection or patch pipette.[7]

o 5,5-Difluoro BAPTA, AM Ester: To overcome the membrane barrier, the carboxyl groups of
BAPTA are masked with AM ester groups. This renders the molecule lipophilic and allows it
to permeate the cell membrane.[1][2][8] Once inside the cell, ubiquitous intracellular
esterases cleave the AM groups, trapping the active, Ca2*-chelating form of 5,5'-Difluoro
BAPTA in the cytosol.[1][2] It is crucial to understand that the AM ester form itself does not
bind calcium.[1][2]

The key properties of these two forms are summarized below for easy comparison.

5,5'-Difluoro BAPTA, AM 5,5'-Difluoro BAPTA,
Property .
Ester Tetrapotassium Salt
128255-42-5[4], 156027-00-
CAS Number 152290-47-6[6]
8[1][2]
Molecular Formula C34H38F2N201s C22H18F2K4N2010
Molecular Weight ~801 g/mol [1][2] ~665 g/mol [6]
White to off-white crystalline ] ]
Appearance White solid[6]

powder[4]

. Soluble in DMSO, DMF, )
Solubility Soluble in water[6]
EtOAc, CHCIs[4]

Cell Permeability Membrane Permeant[2] Membrane Impermeant[6]

Caz* Dissociation Constant

(Kd) N/A (hydrolyzed to active form)  ~0.70 uM (in 1 mM Mg2*)[6]

Safety Data and Handling Protocols
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As a Senior Application Scientist, ensuring laboratory safety is non-negotiable. While a specific,
comprehensive Safety Data Sheet (SDS) for 5,5'-Difluoro BAPTA is not readily available in
public databases, we can establish a robust safety protocol based on supplier information and
data from structurally related fluorinated compounds. The compound is intended for Research
Use Only (RUO).[4]

General Handling:

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses with side shields, and chemical-resistant gloves (e.qg., nitrile).

o Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated
area or a chemical fume hood to avoid inhalation of dust or aerosols.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, rinse
the affected area thoroughly with water. For eye contact, immediately flush with copious
amounts of water for at least 15 minutes and seek medical attention.

Storage and Stability: Proper storage is critical to maintain the integrity of the compound.

o 5,55-Difluoro BAPTA, AM Ester: This form is sensitive to moisture and light. It should be
stored desiccated at -20°C.[1][4] When stored correctly, it is stable for at least two years after
receipt.[4]

o 5,5'-Difluoro BAPTA, Tetrapotassium Salt: This salt form is more stable and should be stored
at 4°C.[6]

Disposal: Dispose of the chemical and its containers in accordance with local, regional, and
national regulations. Do not allow it to enter the environment.

Causality in Safety Procedures: The stringent storage conditions for the AM ester form are
dictated by its chemical structure. The ester linkages are susceptible to hydrolysis, a process
accelerated by moisture. Exposure to ambient humidity can prematurely cleave the AM groups,
rendering the compound unable to enter cells. Storing it at -20°C slows down any potential
degradation reactions, ensuring its efficacy for the duration of its shelf life.

Mechanism of Action and Experimental Application
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The primary function of 5,5'-Difluoro BAPTA is to act as a Ca?* buffer, clamping the intracellular
Caz* concentration at a low level. This allows researchers to investigate the necessity of Ca2*
signaling in a given cellular process. For example, if a cellular event is blocked or attenuated
after loading cells with 5,5'-Difluoro BAPTA, it strongly implies that the event is dependent on a
Ca?* signal.[1][2]

Recent studies have also uncovered Ca?*-independent effects of BAPTA derivatives. For
instance, intracellular BAPTA has been shown to induce apoptosis in certain cancer cell lines
by inhibiting mMTORC1 and reducing the levels of the anti-apoptotic protein Mcl-1, an effect that
was not correlated with the chelator's Ca2*-binding affinity.[9] This highlights the importance of
using appropriate controls to distinguish between Ca?*-dependent and potential off-target
effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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